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Introduction
Folinic acid, also known as leucovorin, is a metabolically active form of folic acid (Vitamin B9).

[1][2][3] It is a 5-formyl derivative of tetrahydrofolic acid and plays a crucial role in one-carbon

metabolism, which is essential for the synthesis of purines and pyrimidines, the building blocks

of DNA and RNA.[3] Unlike synthetic folic acid, folinic acid does not require reduction by the

enzyme dihydrofolate reductase (DHFR) to become biologically active.[1][4][5] This property

makes it invaluable in biomedical research and clinical applications, primarily in two key areas:

"Rescue" Therapy in Methotrexate Treatment: Methotrexate is a chemotherapeutic agent

that inhibits DHFR, leading to a depletion of intracellular folates and subsequent cell death.

[3][5] Folinic acid is administered to "rescue" normal cells from the toxic effects of high-dose

methotrexate by replenishing the folate pool, allowing for the continuation of DNA synthesis

and cell division.[2][3][6]

Potentiation of 5-Fluorouracil (5-FU) Activity: In combination with the chemotherapeutic drug

5-fluorouracil (5-FU), folinic acid enhances its cytotoxic effects.[5][7][8] Folinic acid is

converted to 5,10-methylenetetrahydrofolate, which forms a stable ternary complex with 5-

FU's active metabolite (FdUMP) and the enzyme thymidylate synthase, leading to more

effective inhibition of DNA synthesis in cancer cells.[5]
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This document provides detailed protocols for the preparation of folinic acid calcium salt
stock solutions for use in various experimental settings, along with relevant data on its

solubility, stability, and storage.

Data Presentation
Physicochemical and Solubility Data

Property Value References

Synonyms
Leucovorin calcium, Calcium

folinate, Citrovorum factor
[9][10]

Molecular Formula
C₂₀H₂₁CaN₇O₇ (anhydrous

basis)
[11]

Molecular Weight
511.50 g/mol (anhydrous

basis)
[10][11]

Appearance

White to light yellow or

yellowish-white crystalline or

amorphous powder

[9][12]

Solubility in Water

Sparingly soluble to very

soluble. Reported values

range from ~0.3 mg/mL to 100

mg/mL. Solubility is pH-

dependent.

[12][13][14][15]

Solubility in Other Solvents
Practically insoluble in ethanol

and acetone.
[9][12]

Stability and Storage Recommendations
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Form
Storage
Temperature

Stability
Recommendati
ons

References

Solid Powder

Room

Temperature or

-20°C

Stable for years

when protected

from light and

moisture.

Store in a tightly

sealed, light-

resistant

container.

[13]

Aqueous Stock

Solution
2-8°C

Stability varies.

Some sources

recommend

fresh

preparation.

Others report

stability for 24

hours to 7 days.

For optimal

results, prepare

fresh solution

before each

experiment. If

short-term

storage is

necessary, filter-

sterilize and

store protected

from light.

[13][16][17]

Diluted Aqueous

Solution

2-8°C or Room

Temperature

Can be stable for

up to 30 days

when diluted in

0.9% NaCl and

protected from

light.

For long-term

experiments,

consider stability

data for the

specific

concentration

and diluent used.

[18]

Experimental Protocols
Protocol 1: Preparation of a 10 mg/mL Folinic Acid
Calcium Salt Stock Solution
This protocol describes the preparation of a standard stock solution for general cell culture use.

Materials:

Folinic acid calcium salt powder
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Sterile, deionized, or distilled water (e.g., Water for Injection, WFI)

Sterile 15 mL or 50 mL conical tubes

Sterile 0.22 µm syringe filter

Sterile syringes and needles

Vortex mixer

Calibrated balance and weigh boats

Procedure:

Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh 10 mg of

folinic acid calcium salt powder and transfer it to a sterile conical tube.

Dissolution: Add 1 mL of sterile water to the tube.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a water bath (37°C) may aid dissolution if necessary.

Sterilization: Draw the solution into a sterile syringe and pass it through a 0.22 µm syringe

filter into a new sterile tube. This step is crucial for cell culture applications to prevent

microbial contamination.[19]

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes

(e.g., 50-100 µL) in sterile microcentrifuge tubes. Store the aliquots at 2-8°C for short-term

use (up to 24 hours) or at -20°C for longer-term storage. Avoid repeated freeze-thaw cycles.

For optimal results, it is highly recommended to prepare the solution fresh for each

experiment.[13][19]

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments
Procedure:
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Thawing: If using a frozen stock solution, thaw an aliquot at room temperature or in a 37°C

water bath.

Dilution: Dilute the 10 mg/mL stock solution to the desired final concentration using sterile

cell culture medium or phosphate-buffered saline (PBS). For example, to prepare a 100

µg/mL working solution, add 10 µL of the 10 mg/mL stock solution to 990 µL of culture

medium.

Application: Add the appropriate volume of the working solution to your cell cultures to

achieve the final experimental concentration. For instance, a common experimental

concentration for methotrexate rescue is in the range of 1-10 µM.
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Experimental Workflow: Preparation of Folinic Acid Calcium Salt Stock Solution

Stock Solution Preparation (Sterile)

Storage

Experimental Use

1. Weigh Folinic Acid
Calcium Salt Powder

2. Dissolve in Sterile Water

3. Vortex to Mix

4. Filter Sterilize (0.22 µm)

5. Aliquot into Single-Use Tubes

6. Store at 2-8°C (short-term)
or -20°C (long-term)

7. Thaw Aliquot

8. Dilute to Working
Concentration in Medium/PBS

9. Apply to Cells

Click to download full resolution via product page

Caption: Workflow for preparing a sterile stock solution of folinic acid calcium salt.
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Folinic Acid in Folate Metabolism and Drug Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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